Cas no 3089-16-5 (Quino[2,3-b]acridine-7,14-dione,4,11-dichloro-5,12-dihydro-)

Quino[2,3-b]acridine-7,14-dione,4,11-dichloro-5,12-dihydro- structure
3089-16-5 structure
Product Name:Quino[2,3-b]acridine-7,14-dione,4,11-dichloro-5,12-dihydro-
CAS No:3089-16-5
MF:C20H10Cl2N2O2
MW:381.211602687836
CID:315593
PubChem ID:76529
Update Time:2025-04-19

Quino[2,3-b]acridine-7,14-dione,4,11-dichloro-5,12-dihydro- Chemical and Physical Properties

Names and Identifiers

    • Quino[2,3-b]acridine-7,14-dione,4,11-dichloro-5,12-dihydro-
    • 4,11-dichloro-5,12-dihydroquinolino[2,3-b]acridine-7,14-dione
    • 4,11-Dichloro-5,12-dihydroquino(2,3-b)acridine-7,14-dione
    • Quinacridone, 4,11-dichloro-
    • Quino(2,3-b)acridine-7,14-dione, 4,11-dichloro-5,12-dihydro-
    • 4,11-Dichloroquinacridone
    • 8GPA194N0O
    • Quino[2,3-b]acridine-7,14-dione, 4,11-dichloro-5,12-dihydro-
    • 4,11-Dichloro quinacridone
    • DICHLORO-5,12-DIHYDROQUINO(2,3-B)ACRIDINE-7,14-DIONE, 4,11-
    • CHEBI:178133
    • UNII-8GPA194N0O
    • SCHEMBL4172883
    • EINECS 221-423-9
    • NS00007930
    • 4,11 DCQA
    • 3089-16-5
    • 4,11-DICHLORO-5,7,12,14-TETRAHYDRO-5,12-DIAZAPENTACENE-7,14-DIONE
    • EC 221-423-9
    • 4,11-Dichloro-Quinacridone
    • DTXSID5051993
    • 4,11-DICHLORO-5,12-DIHYDRO-QUINO(2,3-B)-ACRIDINE-7,14-DIONE
    • Q27270436
    • 4,11-dichloro-5,12-dihydroquino[2,3-b]acridine-7,14-dione
    • Inchi: 1S/C20H10Cl2N2O2/c21-13-5-1-3-9-17(13)23-15-8-12-16(7-11(15)19(9)25)24-18-10(20(12)26)4-2-6-14(18)22/h1-8H,(H,23,25)(H,24,26)
    • InChI Key: BFEJTCHFLJECJN-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC2C(C3C=C4C(C(C5C=CC=C(C=5N4)Cl)=O)=CC=3NC=21)=O

Computed Properties

  • Exact Mass: 380.0121
  • Monoisotopic Mass: 380.0119330g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 0
  • Complexity: 563
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.3
  • Topological Polar Surface Area: 58.2Ų

Experimental Properties

  • Density: 1.612 g/cm3
  • Solubility: Insuluble (5.0E-8 g/L) (25 ºC),
  • PSA: 58.2

Quino[2,3-b]acridine-7,14-dione,4,11-dichloro-5,12-dihydro- Related Literature

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